Cas no 3572-52-9 (Xenysalate)
Xenysalate Chemical and Physical Properties
Names and Identifiers
-
- 4-Biphenylacetic acid
- Felbinac
- 4-Diphenylacetic Acid
- BIPHENYL-4-ACETIC ACID
- CI 83544
- 4-PHENYLPHENYLACETIC ACID
- 4-CARBOXYMETHYLBIPHENYL
- [1,1'-BIPHENYL]-4-ACETIC ACID
- P-BIPHENYLACETIC ACID
- 2-diethylaminoethyl 3-phenylsalicylate
- xenysalate
- 4-Biphenylacetic Acid
- 2-(diethylamino)ethyl 2-hydroxy-3-phenylbenzoate
- Biphenamine
- 65X88IL51X
- Xenisalato
- [1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, 2-(diethylamino)ethyl ester
- [1,1'-Biphenyl]-3-carboxylic acid, 2-hydroxy-, 2-(diethylamino)ethyl ester
- Xenysalatum
- Alvinine
- 2-(diethylamino)ethyl 2-hydroxy-[1,1'-biphenyl]-3-carboxylate
- (1,1'-Biphenyl)-3-carboxylic acid, 2-hydroxy-, 2-(diethylamino)ethyl ester
- Xenysalate [INN:BAN]
- Xenysalatum [INN-Latin]
- Xenisalato [INN-Spanish]
- biphenamin
- 2-Diethylaminoethyl 3-ph
- DTXSID4063086
- CHEBI:135341
- 2-(Diethylamino)ethyl 3-phenylsalicylate
- (1,1'-BIPHENYL)-3-CARBOXYLIC ACID, 2-HYDROXY-2-(DIETHYLAMINO)ETHYL ESTER
- 3-Phenylsalicylsaeure-beta-diethylaminoethylester
- 3572-52-9
- SCHEMBL25980
- EINECS 222-686-2
- BIPHENAMINE [MI]
- AKOS030227974
- 2-Diethylaminoethyl 3-phenylsalicylat
- XENYSALATE [WHO-DD]
- AS-73021
- 1ST168053
- DB13815
- Q27263918
- 2-Hydroxybiphenyl-3-carbonsaeure-beta-diethylaminoethylester
- NS00011764
- UNII-65X88IL51X
- 2-(DIETHYLAMINO)ETHYL 2-HYDROXY-3-BIPHENYLCARBOXYLATE
- XENYSALATE [INN]
- CHEMBL2110895
- DTXCID8039081
- 2-(diethylamino)ethyl 2-hydroxy-(1,1'-biphenyl)-3-carboxylate
- D11AC09
- A10876
- HLDCSYXMVXILQC-UHFFFAOYSA-N
- Xenysalatum (INN-Latin)
- Xenisalato (INN-Spanish)
- Xenysalate
-
- MDL: MFCD00864457
- Inchi: 1S/C19H23NO3/c1-3-20(4-2)13-14-23-19(22)17-12-8-11-16(18(17)21)15-9-6-5-7-10-15/h5-12,21H,3-4,13-14H2,1-2H3
- InChI Key: HLDCSYXMVXILQC-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=C(C2C=CC=CC=2)C=1O)=O)CCN(CC)CC
Computed Properties
- Exact Mass: 313.168
- Monoisotopic Mass: 313.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8
- XLogP3: 4.4
Experimental Properties
- Density: 1.115
- Boiling Point: 435.2 ℃ at 760mmHg
- Flash Point: 217 ℃
- Refractive Index: 1.564
- PSA: 49.77000
- LogP: 3.55780
Xenysalate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D908960-25mg |
2-(diethylamino)ethyl 2-hydroxy-[1,1'-biphenyl]-3-carboxylate |
3572-52-9 | 95% | 25mg |
¥1,297.80 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D908960-100mg |
2-(diethylamino)ethyl 2-hydroxy-[1,1'-biphenyl]-3-carboxylate |
3572-52-9 | 95% | 100mg |
¥3,780.00 | 2022-01-11 | |
| eNovation Chemicals LLC | D582408-10mg |
xenysalate |
3572-52-9 | 95% | 10mg |
$500 | 2024-05-24 | |
| eNovation Chemicals LLC | D582408-25mg |
xenysalate |
3572-52-9 | 95% | 25mg |
$925 | 2024-05-24 | |
| eNovation Chemicals LLC | D582408-10mg |
xenysalate |
3572-52-9 | 95% | 10mg |
$500 | 2025-02-27 | |
| eNovation Chemicals LLC | D582408-25mg |
xenysalate |
3572-52-9 | 95% | 25mg |
$925 | 2025-02-27 | |
| Aaron | AR003A4O-10mg |
[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, 2-(diethylamino)ethyl ester |
3572-52-9 | 95% | 10mg |
$485.00 | 2025-01-21 | |
| Aaron | AR003A4O-25mg |
[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, 2-(diethylamino)ethyl ester |
3572-52-9 | 95% | 25mg |
$900.00 | 2025-01-21 | |
| Aaron | AR003A4O-50mg |
[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, 2-(diethylamino)ethyl ester |
3572-52-9 | 95% | 50mg |
$1697.00 | 2025-01-21 | |
| 1PlusChem | 1P0039WC-10mg |
[1,1'-Biphenyl]-3-carboxylicacid, 2-hydroxy-, 2-(diethylamino)ethyl ester |
3572-52-9 | 95% | 10mg |
$491.00 | 2024-05-04 |
Xenysalate Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on Xenysalate
Recent Advances in Xenysalate (3572-52-9) Research: A Comprehensive Review
Xenysalate, chemically identified as 3572-52-9, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique pharmacological properties. Recent studies have focused on elucidating its mechanism of action, therapeutic potential, and applications in various medical conditions. This research brief aims to consolidate the latest findings on Xenysalate, providing a comprehensive overview for professionals in the field.
One of the most notable advancements in Xenysalate research is its potential as an anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Xenysalate exhibits potent inhibitory effects on key inflammatory pathways, particularly those involving NF-κB and COX-2. The study utilized in vitro and in vivo models to validate these effects, suggesting that Xenysalate could be a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, Xenysalate has shown promise in oncology research. A recent preclinical study highlighted its ability to induce apoptosis in certain cancer cell lines, including breast and lung cancer. The study, conducted by a team at the National Cancer Institute, revealed that Xenysalate targets the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell survival and proliferation. These findings open new avenues for the development of Xenysalate-based anticancer therapies.
Another area of interest is the pharmacokinetic profile of Xenysalate. A 2024 pharmacokinetic study published in Drug Metabolism and Disposition provided detailed insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. The study reported that Xenysalate has favorable oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing. These properties are crucial for its potential clinical translation and commercialization.
Despite these promising findings, challenges remain in the development of Xenysalate. One of the primary concerns is its potential toxicity at higher doses. A recent toxicology study indicated that prolonged exposure to high concentrations of Xenysalate could lead to hepatotoxicity. Researchers are now focusing on optimizing the compound's structure to mitigate these adverse effects while preserving its therapeutic efficacy.
In conclusion, Xenysalate (3572-52-9) represents a multifaceted compound with significant potential in anti-inflammatory and anticancer therapies. Ongoing research is essential to address its limitations and fully harness its therapeutic benefits. The integration of advanced drug delivery systems and structural modifications may further enhance its clinical applicability. This brief underscores the importance of continued investment in Xenysalate research to unlock its full potential in the pharmaceutical industry.
3572-52-9 (Xenysalate) Related Products
- 2016-36-6(Choline Salicylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)